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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Undecanol-d23. Due to the limited availability of experimental data for the deuterated form,
this guide also includes data for the non-deuterated analog, 1-Undecanol, for comparative
purposes. Deuteration is expected to have a minor effect on the physical properties.

Quantitative Data Summary

The physical properties of 1-Undecanol-d23 and 1-Undecanol are summarized in the table
below. It is important to note that most of the experimental data available is for the non-
deuterated form.
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Property

1-Undecanol-d23

1-Undecanol

Chemical Formula

C11HD230

C11H240[1][2][3]

111121213!314!415!516!617!718!81

IUPAC Name 9,9,10,10,11,11,11- Undecan-1-ol[1][2][3]
tricosadeuterioundecan-1-ol[4]
Molecular Weight 195.45 g/mol [4] 172.31 g/mol [1][2][5]
Melting Point No data available 11-19 °C[1][2][3][5][6]
- , . 243 °C at 760 mmHg[1][2][3][5]
Boiling Point No data available 6]
) _ 0.83 g/cm? at 20-25 °C[1][2][5]
Density No data available ]
Insoluble in water; soluble in
Solubility No data available ethanol, ether, chloroform, and
ethyl acetate.[1][2][5][6]
Appearance No data available Colorless liquid[3][5][6]
Odor No data available Floral, citrus-like[2][6]

Experimental Protocols

Detailed experimental methodologies for determining key physical properties are crucial for

reproducible research. Below is a generalized protocol for determining the melting point of a

compound like 1-Undecanol.

Protocol: Melting Point Determination via Capillary Method

o Sample Preparation: A small, dry sample of the crystalline substance is finely powdered.

o Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or a temperature sensor.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range.

e Recording: The temperature at which the entire sample has melted into a clear liquid is
recorded as the end of the melting range.

» Reporting: The melting point is reported as a range of temperatures from the initial to the
final point of melting.

Visualizations
Synthesis Pathway of 1-Undecanol
The following diagram illustrates a common method for the synthesis of 1-Undecanol, which

involves the reduction of the corresponding aldehyde, undecanal. A similar pathway would be
employed for its deuterated analog, starting with the appropriately deuterated undecanal.
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Undecanal

\ 4
Reducing Agent . R Work-up - Purification
(e.g., NaBH4) Reaction Mixture gl (c.q. Distillation) 1-Undecanol
A
Solvent
(e.g., Ethanol)
1-Undecanol-d23 Sample
Gas Chromatography- Nuclear Magnetic Resonance (NMR) Fourier-Transform Infrared
Mass Spectrometry (GC-MS) (*H and 13C) Spectroscopy (FTIR)

Data Analysis and
Interpretation

Purity Confirmation Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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